Cas no 1545384-28-8 (5-HYDROXYPYRAZOLO1,5-APYRIMIDINE-3-SULFONYL CHLORIDE)

• Product Name: 5-HYDROXYPYRAZOLO1,5-APYRIMIDINE-3-SULFONYL CHLORIDE
• CAS No: 1545384-28-8
• MF: C₆H₄ClN₃O₃S
• MW: 233.632258415222
• MDL: MFCD24193854
• CID: 5244127
• Update Time: 2025-06-08

5-HYDROXYPYRAZOLO1,5-APYRIMIDINE-3-SULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride, 4,5-dihydro-5-oxo-
• 5-HYDROXYPYRAZOLO1,5-APYRIMIDINE-3-SULFONYL CHLORIDE

• MDL： MFCD24193854
• Inchi： 1S/C6H4ClN3O3S/c7-14(12,13)4-3-8-10-2-1-5(11)9-6(4)10/h1-3H,(H,9,11)
• InChI Key： DANIJBOXLJANJN-UHFFFAOYSA-N
• SMILES： C12=C(S(Cl)(=O)=O)C=NN1C=CC(=O)N2

Additional information on 5-HYDROXYPYRAZOLO1,5-APYRIMIDINE-3-SULFONYL CHLORIDE

Introduction to 5-HYDROXYPYRAZOLO[1,5-a]PYRIMIDINE-3-SULFONYL CHLORIDE (CAS No. 1545384-28-8)

5-Hydroxypyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride (CAS No. 1545384-28-8) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazolo[1,5-a]pyrimidine core and a sulfonyl chloride functional group. These properties make it an attractive candidate for the development of novel drugs and chemical reagents.

The pyrazolo[1,5-a]pyrimidine scaffold is a well-known heterocyclic system that has garnered considerable attention due to its biological activities. Compounds derived from this scaffold have been shown to exhibit a wide range of pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities. The presence of the sulfonyl chloride group further enhances the reactivity and functional versatility of the molecule, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the importance of 5-hydroxypyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of 5-hydroxypyrazolo[1,5-a]pyrimidine-based compounds as potential inhibitors of protein kinases. The results demonstrated that these compounds exhibited potent inhibitory activity against several kinases involved in cancer progression, suggesting their potential as lead compounds for anticancer drug development.

In another study, researchers explored the use of 5-hydroxypyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride as a key intermediate in the synthesis of novel antiviral agents. The sulfonyl chloride group was found to be particularly useful in facilitating the formation of sulfonamide linkages, which are crucial for enhancing the antiviral activity of the final products. This research underscores the importance of this compound in the design and synthesis of targeted antiviral therapies.

The structural versatility of 5-hydroxypyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride also makes it an excellent candidate for use in combinatorial chemistry. Combinatorial approaches allow for the rapid generation of large libraries of compounds with diverse chemical structures, which can be screened for various biological activities. This method has been successfully applied to identify new leads for drug discovery programs targeting a wide range of diseases.

In addition to its applications in pharmaceutical research, 5-hydroxypyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride has also found utility in materials science and analytical chemistry. The unique electronic properties of the pyrazolo[1,5-a]pyrimidine core make it suitable for use in the development of new materials with enhanced optical and electronic properties. Furthermore, the sulfonyl chloride group can be used to modify surfaces or polymers, providing new opportunities for the creation of functional materials with tailored properties.

The synthesis of 5-hydroxypyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride typically involves multi-step procedures that require careful optimization to achieve high yields and purity. Common synthetic routes include the condensation of appropriate starting materials followed by functional group transformations. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes for producing this compound on both laboratory and industrial scales.

The safety and handling considerations for 5-hydroxypyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride are important aspects that researchers must take into account. As with many reactive intermediates, proper storage conditions and protective measures should be implemented to ensure safe handling and use. Additionally, environmental impact assessments are crucial to ensure that any potential risks associated with the production and disposal of this compound are minimized.

In conclusion, 5-hydroxypyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride (CAS No. 1545384-28-8) is a highly versatile compound with significant potential in various fields of research and development. Its unique structural features and reactivity make it an invaluable tool for chemists and pharmacologists working on the discovery and development of new drugs and materials. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern scientific endeavors.